Cas no 2763947-69-7 (8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid)

• Product Name: 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• CAS No: 2763947-69-7
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 5832704
• PubChem ID: 165981548
• Update Time: 2025-10-29

8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343440
• 8-methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid
• 2763947-69-7
• 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

• Inchi： 1S/C15H17NO5/c1-3-8-21-15(19)16-7-6-10-11(14(17)18)4-5-13(20-2)12(10)9-16/h3-5H,1,6-9H2,2H3,(H,17,18)
• InChI Key： HEXSCPHLEJWNGK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)C2=C1CN(C(=O)OCC=C)CC2

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid

Introduction to 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid (CAS No. 2763947-69-7)

8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2763947-69-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a methoxy group, an ester moiety, and a propenyl ether linkage, contributes to its unique chemical properties and reactivity. The compound’s intricate structure makes it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid involve sophisticated organic transformations that highlight the synthetic prowess required to construct such molecules. The ester group at the 2-position and the propenyl ether at the 3-position are particularly noteworthy, as they introduce both hydrolyzable and hydrophobic interactions into the molecule. These features can be exploited to modulate solubility, bioavailability, and binding affinity in biological systems. The tetrahydroisoquinoline core itself is known for its role in various pharmacological contexts, including neuroactive compounds and alkaloids with diverse biological functions.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid. Molecular docking studies have been instrumental in understanding how this compound might interact with biological targets such as enzymes and receptors. For instance, computational models have suggested potential binding interactions with enzymes involved in neurotransmitter synthesis and metabolism. These insights are crucial for designing derivatives with enhanced efficacy or reduced side effects.

The tetrahydroisoquinoline scaffold is particularly relevant in the context of central nervous system (CNS) disorders. Several natural products and synthetic derivatives exhibit potent effects on CNS pathways due to their ability to cross the blood-brain barrier. The methoxy group in 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid may play a role in enhancing lipophilicity, thereby facilitating penetration into the brain. Additionally, the ester functionality provides a site for further chemical modification to explore new pharmacological profiles.

In vitro studies have begun to unravel the biological activities of this compound. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes relevant to inflammation and pain signaling. The propenyl ether linkage could contribute to its stability under physiological conditions while allowing for interactions with specific binding sites. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel synthetic methodologies has also been a focus area for researchers working with tetrahydroisoquinoline derivatives. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex architectures efficiently. For example, palladium-catalyzed cross-coupling reactions could be employed to introduce additional functional groups into 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid, enabling the creation of libraries of analogs for high-throughput screening.

The role of 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid in drug discovery extends beyond its potential as a lead compound. It serves as a valuable intermediate for synthesizing more complex molecules with tailored properties. The ability to modify different parts of its structure allows chemists to fine-tune its pharmacological characteristics according to specific therapeutic needs.

Future directions in the study of this compound may include exploring its role in disease models and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between chemists and biologists will be essential to translate laboratory findings into clinical applications. The integration of cutting-edge technologies such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will aid in characterizing structural modifications and understanding metabolic pathways.

The versatility of 8-Methoxy-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-5-carboxylic acid makes it a compelling subject for interdisciplinary research. Its unique structural features offer opportunities to develop innovative therapeutics targeting a wide range of diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.